5-Chloro-2,3,4-trifluorobenzoic acid, 97%
Overview
Description
5-Chloro-2,3,4-trifluorobenzoic acid, also known as 5-CFTBA, is an important organic compound used in a variety of scientific research applications. It is an acid with a molecular weight of 195.50 g/mol, and a melting point of 91-93°C. 5-CFTBA is a colorless, crystalline solid with a pungent odor. It is soluble in water, ethanol, and methanol and is insoluble in most organic solvents.
Scientific Research Applications
Synthesis of Quinolone-3-carboxylic Acid Derivatives
5-Chloro-2,3,4-trifluorobenzoic acid is a key intermediate for preparing quinolone-3-carboxylic acid derivatives . These derivatives have recently attracted attention due to their high activity and favorable pharmacokinetic properties as antibacterial agents .
Antibacterial Agents
The compound is used in the synthesis of 3-hydroxyquinazoline-2,4-diones, which are known to have antibacterial properties .
Medicinal Chemistry
2,3,4,5-Tetrahalogenated benzoic acid derivatives, including 5-Chloro-2,3,4-trifluorobenzoic acid, are valuable intermediates for the synthesis of medicaments . Some of these compounds are intermediates for antibacterials such as quinolone carboxylic acids .
Large-Scale Synthesis
An efficient synthesis of 5-chloro-2,3,4-trifluorobenzoic acid was achieved from the commercially available 2,3,4,5-trifluorobenzoic acid in excellent yield by a reaction sequence involving nitration, selective reduction, diazotisation, and chlorination . This method is attractive for large-scale synthesis due to its high yield .
Research and Development
The compound is provided to early discovery researchers as part of a collection of rare and unique chemicals . It’s used in various research and development processes .
Synthesis of 5-Fluoro-2-methoxy-4-methylaminbenzamide
2,4,5-Trifluorobenzoic acid, a related compound, was used in the preparation of 5-fluoro-2-methoxy-4-methylaminbenzamide . It’s plausible that 5-Chloro-2,3,4-trifluorobenzoic acid could be used in a similar manner.
Mechanism of Action
Target of Action
5-Chloro-2,3,4-trifluorobenzoic acid is a key intermediate for preparing quinolone-3-carboxylic acid derivatives . These derivatives have recently attracted attention due to their high activity as antibacterial agents .
Biochemical Pathways
It is known that the compound is a valuable intermediate in the synthesis of quinolone-3-carboxylic acid derivatives , which are known to interfere with bacterial DNA replication.
Pharmacokinetics
Quinolone-3-carboxylic acid derivatives, for which this compound is a key intermediate, are known to have favourable pharmacokinetic properties as antibacterial agents .
Result of Action
Its derivatives, quinolone-3-carboxylic acids, are known to have high antibacterial activity .
Action Environment
It is known that the compound is synthesized in a sequence of reactions involving nitration, selective reduction, diazotisation, and chlorination , which may be influenced by factors such as temperature and pH.
properties
IUPAC Name |
5-chloro-2,3,4-trifluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClF3O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWEORAFZBMNWGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)F)F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClF3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901290463 |
Source
|
| Record name | 5-Chloro-2,3,4-trifluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901290463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2,3,4-trifluorobenzoic acid | |
CAS RN |
101513-73-9 |
Source
|
| Record name | 5-Chloro-2,3,4-trifluorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101513-73-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2,3,4-trifluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901290463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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